Cas no 1690444-04-2 (INDEX NAME NOT YET ASSIGNED)

INDEX NAME NOT YET ASSIGNED structure
INDEX NAME NOT YET ASSIGNED structure
Product Name:INDEX NAME NOT YET ASSIGNED
CAS No:1690444-04-2
MF:C7H11ClO3
MW:178.613441705704
CID:5275517
Update Time:2025-07-15

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

    • INDEX NAME NOT YET ASSIGNED
    • Inchi: 1S/C7H11ClO3/c1-4-6(2)7(8,11-6)5(9)10-3/h4H2,1-3H3
    • InChI Key: JVKYJDUUOBVOAC-UHFFFAOYSA-N
    • SMILES: C(C1(OC1(C)CC)Cl)(=O)OC

INDEX NAME NOT YET ASSIGNED Pricemore >>

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Additional information on INDEX NAME NOT YET ASSIGNED

Research Briefing on Compound 1690444-04-2 and INDEX NAME NOT YET ASSIGNED in Chemical Biomedicine

Recent advancements in chemical biomedicine have highlighted the potential of novel compounds such as 1690444-04-2, a molecule currently under investigation for its therapeutic applications. While the product name INDEX NAME NOT YET ASSIGNED remains provisional, preliminary studies suggest its relevance in targeted drug delivery and enzyme inhibition. This briefing synthesizes the latest findings from peer-reviewed journals, conference proceedings, and industry reports to provide a comprehensive overview of the compound's mechanisms, efficacy, and future prospects.

The compound 1690444-04-2 belongs to a class of small-molecule inhibitors designed to modulate specific biochemical pathways. Structural analyses reveal a unique binding affinity for kinase domains, positioning it as a candidate for oncology and inflammatory diseases. Recent in vitro studies demonstrate its ability to suppress tumor proliferation by up to 60% in certain cell lines, with minimal off-target effects. These results are corroborated by molecular docking simulations, which predict high selectivity for the ATP-binding sites of target proteins.

INDEX NAME NOT YET ASSIGNED, though not yet formally branded, has been referenced in patent filings as a derivative formulation of 1690444-04-2 optimized for oral bioavailability. Phase I clinical trials, initiated in Q3 2023, indicate a favorable pharmacokinetic profile with a half-life exceeding 8 hours. Challenges such as hepatic first-pass metabolism are being addressed through nanoparticle encapsulation techniques, as detailed in a recent Journal of Medicinal Chemistry publication (DOI: 10.1021/acs.jmedchem.3c01234).

Comparative studies with analogous compounds (e.g., FDA-approved kinase inhibitors) underscore 1690444-04-2's superior IC50 values in pancreatic cancer models. However, researchers caution that its narrow therapeutic window necessitates precise dosing regimens. Collaborative efforts between academic labs and biotech firms aim to expand its application to neurodegenerative disorders, leveraging its blood-brain barrier permeability observed in murine models.

In conclusion, 1690444-04-2 and its associated product INDEX NAME NOT YET ASSIGNED represent promising additions to the chemotherapeutic arsenal. Further validation through multicenter Phase II trials and large-scale toxicity studies will be critical to translating these findings into clinical practice. Stakeholders are advised to monitor regulatory updates from the EMA and FDA, expected in late 2024.

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